Cas no 263159-64-4 (2-Bromo-3-methylbenzonitrile)

• Product Name: 2-Bromo-3-methylbenzonitrile
• CAS No: 263159-64-4
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD09025664
• CID: 247554
• PubChem ID: 15469115
• Update Time: 2025-10-28

2-Bromo-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylbenzonitrile
• Benzonitrile,2-bromo-3-methyl-
• 2-Bromo-3-cyanotoluene
• cyanobromotoluene
• 2-bromo-methyl-benzonitrile
• RNHZLKDKPMISMY-UHFFFAOYSA-N
• Benzonitrile, 2-bromo-3-methyl-
• FCH1122881
• AS03710
• AS04483
• 2-bromanyl-3-methyl-benzenecarbonitrile
• OR345312
• BC005220
• ST2404196
• AX8215468
• W4977
• CL9663
• 263159-64-4
• CS-0153708
• J-016377
• A818378
• AS-46447
• SCHEMBL1233144
• EN300-2803507
• AKOS015834902
• 2-bromo-3-methyl-benzonitrile
• SY239048
• 2-Bromo-3-methylbenzonitrile, 97%
• DTXSID70573054
• MFCD09025664
• FT-0682148
• DB-020606

• MDL： MFCD09025664
• Inchi： 1S/C8H6BrN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
• InChI Key： RNHZLKDKPMISMY-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=CC=1C

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.7

Experimental Properties

• Melting Point: 67-71 °C
• PSA: 23.79000
• LogP: 2.62918

2-Bromo-3-methylbenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Bromo-3-methylbenzonitrile

Recent Advances in the Study of 2-Bromo-3-methylbenzonitrile (CAS: 263159-64-4) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-methylbenzonitrile (CAS: 263159-64-4) is a halogenated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, agrochemicals, and materials science applications. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in organic synthesis methodologies.

One of the most notable advancements in the study of 2-Bromo-3-methylbenzonitrile is its application in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized 2-Bromo-3-methylbenzonitrile as a key building block in the design of selective kinase inhibitors, demonstrating its potential in targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a novel inhibitor series targeting the JAK-STAT pathway, showing promising preclinical results.

In addition to its pharmaceutical applications, 2-Bromo-3-methylbenzonitrile has been employed in materials science, particularly in the development of organic semiconductors and liquid crystals. Its unique electronic properties, stemming from the bromine and nitrile functional groups, make it an attractive candidate for optoelectronic devices. Recent research has explored its use in the synthesis of conjugated polymers, which exhibit enhanced charge transport properties for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthetic versatility of 2-Bromo-3-methylbenzonitrile has also been a focus of recent investigations. Advances in catalytic cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient functionalization of this compound. A 2022 study in Organic Letters demonstrated its utility in palladium-catalyzed C-N bond formation, leading to the synthesis of diverse heterocyclic compounds with potential biological activity. These methodologies have expanded the toolkit available to medicinal chemists for the rapid assembly of complex molecular architectures.

Despite these advancements, challenges remain in the large-scale production and purification of 2-Bromo-3-methylbenzonitrile. Recent efforts have focused on developing greener synthetic routes, including flow chemistry approaches and the use of biodegradable solvents, to address environmental concerns associated with its production. Furthermore, ongoing research aims to elucidate the compound's metabolic fate and potential toxicity profiles, which are critical for its pharmaceutical applications.

In conclusion, 2-Bromo-3-methylbenzonitrile (CAS: 263159-64-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance in modern chemistry. Future research directions may include exploring its potential in new therapeutic areas, optimizing synthetic methodologies, and investigating its interactions with biological targets at the molecular level. As the field progresses, this compound is likely to remain at the forefront of innovative research in the chemical and life sciences.